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Introduction

DCBLD2 (Discoidin, CUB and LCCL domain-containing protein 2), also known as ESDN
(endothelial and smooth muscle cell-derived neuropilin-like protein), is a type | transmembrane
protein implicated in a variety of cellular processes, including cell migration, proliferation, and
angiogenesis. Emerging evidence suggests that the soluble form of DCBLD2, shed from the
cell surface, may serve as a valuable biomarker in various pathological conditions, including
cancer and inflammatory diseases. Accurate quantification of soluble DCBLD?2 in biological
fluids such as serum and plasma is crucial for advancing our understanding of its role in
disease and for the development of novel diagnostic and therapeutic strategies. This document
provides a detailed protocol for the quantification of soluble DCBLD2/ESDN using a sandwich
Enzyme-Linked Immunosorbent Assay (ELISA).
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The following table summarizes quantitative data on soluble DCBLD2 concentrations in human
plasma from a study on Relapsing Polychondritis. While upregulation of soluble DCBLD2 has
been noted in conditions like Pancreatic Ductal Adenocarcinoma, specific concentrations from
those studies are not available in the public domain.[1]

Soluble
Condition Sample Type DCBLD2/ESDN Reference
Concentration

Relapsing

- Plasma 5.9 ng/mL (mean) [2]
Polychondritis
Healthy Controls Plasma 2.3 ng/mL (mean) [2]
Relapsing ]

N Plasma 4.06 ng/pL (median) [3114]
Polychondritis
Healthy Controls Plasma 0.05 ng/pL (median) [4]

Experimental Protocols

This protocol is a representative example based on commercially available human
DCBLD2/ESDN ELISA kits. For accurate results, always refer to the specific manufacturer's
instructions provided with your Kit.

Principle of the Assay

This assay employs the quantitative sandwich enzyme immunoassay technique. A monoclonal
antibody specific for human DCBLD2/ESDN is pre-coated onto a microplate. Standards and
samples are pipetted into the wells, and any DCBLD2/ESDN present is bound by the
immobilized antibody. After washing away any unbound substances, an enzyme-linked
polyclonal antibody specific for human DCBLD2/ESDN is added to the wells. Following a wash
to remove any unbound antibody-enzyme reagent, a substrate solution is added to the wells,
and color develops in proportion to the amount of DCBLD2/ESDN bound in the initial step. The
color development is stopped, and the intensity of the color is measured.

Materials and Reagents
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o Human DCBLD2/ESDN ELISA Kit (containing pre-coated 96-well plate, standards, detection
antibody, wash buffer, substrate, and stop solution)

» Deionized or distilled water

e Precision pipettes and disposable tips

o Microplate reader capable of measuring absorbance at 450 nm

e Squirt bottle, manifold dispenser, or automated microplate washer
o Graduated cylinders

o Absorbent paper

Reagent Preparation

o Wash Buffer (1X): If provided as a concentrate, dilute with deionized or distilled water to the
working concentration as specified in the kit manual.

o Standard: Reconstitute the lyophilized standard with the diluent provided in the kit to create a
stock solution. Allow the standard to sit for a minimum of 15 minutes with gentle agitation
prior to making dilutions.

o Standard Curve: Prepare a dilution series of the standard in the appropriate diluent. A typical
range for a human DCBLD2/ESDN ELISAis 0.041 ng/mL to 10 ng/mL.

» Detection Antibody: Prepare the working dilution of the biotinylated detection antibody in the
appropriate diluent as instructed in the kit manual.

» Streptavidin-HRP: Prepare the working dilution of Streptavidin-HRP conjugate in the
appropriate diluent.

Assay Procedure

e Bring all reagents and samples to room temperature before use.
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e Add 100 pL of standard or sample to each well. Cover with an adhesive strip and incubate
for 2.5 hours at room temperature.

» Aspirate each well and wash by filling each well with 300 pL of 1X Wash Buffer. Repeat the
wash process three times for a total of four washes. After the last wash, remove any
remaining Wash Buffer by inverting the plate and blotting it against clean paper towels.

e Add 100 pL of the prepared Detection Antibody to each well. Cover with a new adhesive strip
and incubate for 1 hour at room temperature.

o Repeat the aspiration/wash as in step 3.

e Add 100 pL of the prepared Streptavidin-HRP solution to each well. Cover with a new
adhesive strip and incubate for 45 minutes at room temperature.

» Repeat the aspiration/wash as in step 3.

e Add 100 pL of TMB Substrate Solution to each well. Incubate for 30 minutes at room
temperature in the dark.

e Add 50 pL of Stop Solution to each well. The color in the wells should change from blue to
yellow.

o Determine the optical density of each well within 30 minutes, using a microplate reader set to
450 nm.

Data Analysis

o Create a standard curve by plotting the mean absorbance for each standard on the y-axis
against the concentration on the x-axis.

o Use a four-parameter logistic (4-PL) curve-fit to generate the standard curve.

o Calculate the concentration of soluble DCBLD2/ESDN in the samples by interpolating their
mean absorbance values from the standard curve.

o Multiply the calculated concentration by the dilution factor if the samples were diluted.
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Caption: ELISA Workflow Diagram.
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Caption: DCBLD2 Signaling Pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Transcriptomic Profiling Identifies DCBLD2 as a Diagnostic and Prognostic Biomarker in
Pancreatic Ductal Adenocarcinoma - PMC [pmc.ncbi.nim.nih.gov]

e 2. researchgate.net [researchgate.net]

¢ 3. Ultra-Rare Genetic Variation in Relapsing Polychondritis: A Whole-Exome Sequencing
Study - PMC [pmc.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15616171/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-quantifying-soluble-dcbld2-esdn-via-elisa
https://www.benchchem.com/product/b15616171?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC8021715/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8021715/
https://www.researchgate.net/publication/370075148_Ultra-Rare_Genetic_Variation_in_Relapsing_Polychondritis_A_Whole-Exome_Sequencing_Study/fulltext/643e87b039aa471a524883d2/Ultra-Rare-Genetic-Variation-in-Relapsing-Polychondritis-A-Whole-Exome-Sequencing-Study.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12248234/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12248234/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616171?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 4. Ultra-rare genetic variation in relapsing polychondritis: a whole-exome sequencing study -
PubMed [pubmed.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Application Notes and Protocols for Quantifying Soluble
DCBLD2/ESDN via ELISA]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15616171/docs#application-notes-and-protocols-for-
guantifying-soluble-dcbld2-esdn-via-elisa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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